Cas no 86520-34-5 (4'-Chloro-2'-(trifluoromethyl)acetophenone)

4'-Chloro-2'-(trifluoromethyl)acetophenone structure
86520-34-5 structure
Product Name:4'-Chloro-2'-(trifluoromethyl)acetophenone
CAS No:86520-34-5
MF:C9H6ClF3O
MW:222.591552257538
MDL:MFCD13194258
CID:4657769
PubChem ID:19702309
Update Time:2024-10-26

4'-Chloro-2'-(trifluoromethyl)acetophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Chloro-2-(trifluoromethyl)phenyl)ethanone
    • 1-(4-Chloro-2-trifluoromethylphenyl)ethanone
    • 4'-Chloro-2'-(trifluoromethyl)acetophenone
    • 1-[4-chloro-2-(trifluoromethyl)phenyl]ethanone
    • 1-(4-Chloro-2-trifluoromethyl-phenyl)-ethanone
    • 1-[4-Chloro-2-(trifluoromethyl)phenyl]ethan-1-one
    • IHLRCUCLAZYKCT-UHFFFAOYSA-N
    • CS-0186253
    • SCHEMBL7779187
    • 86520-34-5
    • EN300-1937281
    • MDL： MFCD13194258
    • Inchi： 1S/C9H6ClF3O/c1-5(14)7-3-2-6(10)4-8(7)9(11,12)13/h2-4H,1H3
    • InChI Key： IHLRCUCLAZYKCT-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(C(C)=O)=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 222.0059270g/mol
  • Monoisotopic Mass: 222.0059270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.1

4'-Chloro-2'-(trifluoromethyl)acetophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013026175-250mg
4'-Chloro-2'-(trifluoromethyl)acetophenone
 86520-34-5 97%
250mg
 $470.40 2023-08-31
Alichem
A013026175-500mg
4'-Chloro-2'-(trifluoromethyl)acetophenone
 86520-34-5 97%
500mg
 $839.45 2023-08-31
Alichem
A013026175-1g
4'-Chloro-2'-(trifluoromethyl)acetophenone
 86520-34-5 97%
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 $1519.80 2023-08-31
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ME280-20g
4'-Chloro-2'-(trifluoromethyl)acetophenone
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 1621.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ME280-1g
4'-Chloro-2'-(trifluoromethyl)acetophenone
 86520-34-5 97%
1g
 150.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ME280-5g
4'-Chloro-2'-(trifluoromethyl)acetophenone
 86520-34-5 97%
5g
 477.0CNY 2021-07-15
Apollo Scientific
PC303395-1g
4'-Chloro-2'-(trifluoromethyl)acetophenone
 86520-34-5 97%
1g
 £14.00 2024-05-25
Apollo Scientific
PC303395-5g
4'-Chloro-2'-(trifluoromethyl)acetophenone
 86520-34-5 97%
5g
 £47.00 2024-05-25
Apollo Scientific
PC303395-10g
4'-Chloro-2'-(trifluoromethyl)acetophenone
 86520-34-5 97%
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￡247.00 2023-04-18
eNovation Chemicals LLC
D592961-1g
1-[4-chloro-2-(trifluoromethyl)phenyl]ethan-1-one
 86520-34-5 95%
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